Cas no 1282516-68-0 (9-Bromo-2,3-diiodo-5,6-dihydrobenzofimidazo1,2-d1,4oxazepine)

• Product Name: 9-Bromo-2,3-diiodo-5,6-dihydrobenzofimidazo1,2-d1,4oxazepine
• CAS No: 1282516-68-0
• MF: C₁₁H₇BrI₂N₂O
• MW: 516.899026155472
• MDL: MFCD28358731
• CID: 4692800
• PubChem ID: 58204766
• Update Time: 2025-07-09

9-Bromo-2,3-diiodo-5,6-dihydrobenzofimidazo1,2-d1,4oxazepine Chemical and Physical Properties

Names and Identifiers

• 9-bromo-2,3-diiodo-5,6-dihydrobenzo[f]imidazo[1,2-d][1,4]oxazepine
• BOLGNRXJXPPVJO-UHFFFAOYSA-N
• SY272232
• 9-Bromo-5,6-dihydro-2,3-diiodoimidazo[1,2-d][1,4]benzoxazepine
• NDB5JUT7TM
• SCHEMBL1485291
• E70262
• 1282516-68-0
• 9-bromo-2,3-diiodo-5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine
• 9-Bromo-5,6-dihydro-2,3-diiodo-imidazo[1,2-d][1,4]benzoxazepine
• DTXSID801179642
• MFCD28358731
• Imidazo[1,2-d][1,4]benzoxazepine, 9-bromo-5,6-dihydro-2,3-diiodo-
• 9-Bromo-2,3-diiodo-5,6-dihydrobenzofimidazo1,2-d1,4oxazepine

• MDL： MFCD28358731
• Inchi： 1S/C11H7BrI2N2O/c12-6-1-2-7-8(5-6)17-4-3-16-10(14)9(13)15-11(7)16/h1-2,5H,3-4H2
• InChI Key： BOLGNRXJXPPVJO-UHFFFAOYSA-N
• SMILES： IC1=C(N=C2C3C=CC(=CC=3OCCN21)Br)I

Computed Properties

• Exact Mass: 515.78312g/mol
• Monoisotopic Mass: 515.78312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 9-Bromo-2,3-diiodo-5,6-dihydrobenzofimidazo1,2-d1,4oxazepine

9-Bromo-2,3-Diiodo-5,6-Dihydrobenzofimidazo[1,2-d][1,4]Oxazepine (CAS No. 1282516-68-0): A Structurally Unique Heterocyclic Compound with Emerging Biochemical Applications

The 9-Bromo-2,3-diiodo-5,6-dihydrobenzofimidazo[1,2-d][1,4]oxazepine (CAS No. 1282516-68-0) represents a novel heterocyclic scaffold characterized by its complex aromatic system and strategically positioned halogen substituents. This compound's unique structure combines the structural features of benzofused imidazoles and oxazepines into a single molecular framework. The presence of bromo and diiodo substituents at positions 9 and 2/3 respectively creates a highly electron-deficient environment while introducing significant steric hindrance through the iodine atoms' large atomic radii. Recent spectroscopic analysis using X-ray crystallography confirms the compound's planar aromatic core with dihedral angles of 7.8° between the oxazepine ring system and benzofused imidazole moiety.

Innovative synthetic strategies for this compound have been reported in Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3b00789), where researchers employed a palladium-catalyzed cross-coupling approach to assemble the core structure in three sequential steps achieving 78% overall yield. The synthesis begins with a Suzuki-Miyaura coupling of an iodinated precursor followed by sequential bromination and diazotization steps under controlled temperature conditions (-78°C to reflux). This method significantly improves upon earlier protocols that required hazardous reagents like thionyl chloride.

Biochemical investigations reveal intriguing pharmacological properties stemming from the compound's unique topology. In vitro assays demonstrate potent inhibition of histone deacetylase 6 (HDAC6) with an IC₅₀ value of 0.45 μM as reported in Nature Communications (Vol 14: Article number: 5874). The iodine substituents appear critical for this activity through their ability to form halogen bonds with key residues in the enzyme's catalytic pocket. Molecular docking studies using AutoDock Vina indicate favorable interactions between the bromo group at position 9 and Tyr397 residue of HDAC6.

Clinical translation potential is further supported by preliminary pharmacokinetic data from rodent studies published in Bioorganic & Medicinal Chemistry Letters. The compound exhibited favorable oral bioavailability (F = 37%) when formulated with cyclodextrin complexes and demonstrated brain penetration capacity (BBB permeability ratio = 0.7). These properties make it particularly promising for neurodegenerative disease models where HDAC dysregulation has been implicated.

Structural modifications studies conducted by University of Basel researchers highlight the importance of halogen positioning for activity retention. Replacement of either bromine or one iodine atom resulted in >5-fold loss of HDAC inhibitory activity while maintaining cell permeability characteristics. This suggests that both substituents contribute synergistically to target engagement through a dual mechanism involving both covalent binding via bromide and non-covalent halogen bonding via iodide moieties.

Safety evaluations using HepG₂ cytotoxicity assays revealed an LD₅₀ exceeding 50 μM after 72-hour exposure under standard culture conditions. Acute toxicity studies in zebrafish embryos showed no developmental abnormalities at concentrations up to 10 μM during gastrulation stages (F_risk=0.9±0.3). These data suggest a therapeutic window sufficient for preclinical development despite requiring further optimization for clinical candidates.

Innovative applications beyond enzymology are emerging through recent materials science research published in Advanced Materials Interfaces. The compound's extended π-conjugation system enables charge transport properties suitable for organic electronics when doped with graphene oxide nanosheets (carrier mobility = 0.8 cm²/V·s). This property arises from the dihydrobenzofused imidazole core's ability to form stable π-stacked dimers under ambient conditions.

Synthetic analog development is actively pursued using combinatorial chemistry approaches targeting substitutions on the oxazepine ring system while maintaining critical halogen positions on the aromatic core. A high-throughput screening campaign identified a fluorinated derivative (compound BDI-3) with improved metabolic stability showing only minimal (<5%) conversion into major metabolites after incubation with human liver microsomes.

Mechanistic studies using CRISPR-Cas9 knockout models have clarified its cellular action pathways beyond direct HDAC inhibition. Treatment induced significant upregulation (>4-fold) of autophagy-related genes ATG5 and LC3B while downregulating pro-apoptotic BAX expression in neuroblastoma cells – suggesting dual roles in promoting cellular stress adaptation through epigenetic reprogramming and autophagic flux activation.

Sustainable synthesis methodologies are being developed to address scalability concerns associated with current protocols requiring stoichiometric quantities of palladium catalysts. A recent study in Greener Journal of Chemistry demonstrated solvent-free microwave-assisted synthesis achieving >90% yield using recyclable heterogeneous Pd/C catalyst systems under solvent-free conditions at reduced reaction times (<4 hours).

This multifunctional molecule continues to attract interdisciplinary interest across medicinal chemistry and materials science domains due to its tunable electronic properties combined with validated biological activities. Ongoing research focuses on developing prodrug formulations to enhance blood-brain barrier penetration efficiency while maintaining HDAC selectivity profiles essential for neuroprotective applications.